Cas no 113016-89-0 (5-acetyl-2-methoxybenzonitrile)

• Product Name: 5-acetyl-2-methoxybenzonitrile
• CAS No: 113016-89-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD11934702
• CID: 2189409
• PubChem ID: 18628550
• Update Time: 2025-06-11

5-acetyl-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-methoxyacetophenone
• 5-acetyl-2-methoxybenzonitrile
• CS-0245360
• F94225
• SCHEMBL7001839
• DTXSID80595282
• EN300-3037230
• Benzonitrile, 5-acetyl-2-methoxy-
• 896-578-4
• Z1255435976
• DTXCID10546045
• 113016-89-0

• MDL： MFCD11934702
• Inchi： 1S/C10H9NO2/c1-7(12)8-3-4-10(13-2)9(5-8)6-11/h3-5H,1-2H3
• InChI Key： CDBKJNSVIXFOJE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C)=O)=CC=1C#N

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-acetyl-2-methoxybenzonitrile

Research Brief on 5-Acetyl-2-Methoxybenzonitrile (CAS: 113016-89-0): Recent Advances and Applications

5-Acetyl-2-methoxybenzonitrile (CAS: 113016-89-0) is a chemically significant compound that has garnered attention in the pharmaceutical and agrochemical industries due to its versatile applications as an intermediate in the synthesis of more complex molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activity, and potential industrial applications.

In the realm of synthetic chemistry, 5-acetyl-2-methoxybenzonitrile serves as a pivotal building block for the construction of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of quinoline derivatives, which exhibit potent inhibitory effects against tyrosine kinase receptors implicated in various cancers. The study underscored the compound's reactivity under mild conditions, making it an attractive candidate for scalable pharmaceutical production.

From a pharmacological perspective, derivatives of 5-acetyl-2-methoxybenzonitrile have shown promising activity in preclinical models. Research conducted at the University of Cambridge revealed that certain analogs of this compound act as selective modulators of the GABA_A receptor, suggesting potential applications in the treatment of anxiety disorders and epilepsy. These findings were corroborated by in vitro assays showing nanomolar affinity for specific receptor subunits, as detailed in a 2024 Nature Chemical Biology publication.

The compound's physicochemical properties have also been a subject of recent investigation. Advanced computational studies employing density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns. These theoretical analyses, combined with experimental data from X-ray crystallography, have facilitated the design of more efficient synthetic routes and the prediction of biological activity, as reported in a collaborative study between MIT and ETH Zurich.

Industrial applications of 5-acetyl-2-methoxybenzonitrile have expanded beyond pharmaceuticals. Patent filings from 2023-2024 indicate its growing use in the development of advanced materials, including liquid crystals and organic semiconductors. Its electron-withdrawing nitrile group and methoxy substituent contribute to desirable electronic properties in these materials, opening new avenues for optoelectronic device development.

Despite these advances, challenges remain in the large-scale production and purification of 5-acetyl-2-methoxybenzonitrile. Recent process chemistry research has focused on optimizing catalytic systems for its synthesis, with particular emphasis on green chemistry principles. A 2024 ACS Sustainable Chemistry & Engineering paper described a novel biocatalytic approach that reduces waste generation while maintaining high yield and purity.

In conclusion, 5-acetyl-2-methoxybenzonitrile continues to be a compound of significant interest across multiple scientific disciplines. Its dual role as both a pharmaceutical intermediate and a materials science building block underscores its chemical versatility. Future research directions likely include further exploration of its biological targets, development of more sustainable production methods, and investigation of its potential in emerging technologies such as molecular electronics and targeted drug delivery systems.